Cas no 1329614-79-0 (rac 2-Palmitoyl-3-chloropropanediol-d5)

• Product Name: rac 2-Palmitoyl-3-chloropropanediol-d5
• CAS No: 1329614-79-0
• Molecular Formula: C₁₉H₃₇ClO₃
• Molecular Weight: 348.9482858181
• CID: 2085189
• PubChem ID: 71751443

rac 2-Palmitoyl-3-chloropropanediol-d5 Properties

Names and Identifiers

• rac 2-Palmitoyl-3-chloropropanediol-d5
• Hexadecanoic Acid 2-Chloro-1-(hydroxymethyl)ethyl Ester-d5; Palmitic Acid 2-Chloro-1-(hydroxymethyl)ethyl Ester-d5; 3-Chloro-1,2-propanediol-d5 2-Palmitate;
• (1-chloro-1,1,2,3,3-pentadeuterio-3-hydroxypropan-2-yl) hexadecanoate
• 1329614-79-0
• J-006268

• InChIKey： NURTYQLWOUBFLF-UHFFFAOYSA-N
• Inchi： 1S/C19H37ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)23-18(16-20)17-21/h18,21H,2-17H2,1H3
• SMILES： O(C(=O)CCCCCCCCCCCCCCC)C([H])(C([H])([H])O)C([H])([H])Cl

Computed Properties

• Exact Mass: 353.2745065g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 18
• Monoisotopic Mass: 353.2745065g/mol
• Heavy Atom Count: 23
• Complexity: 259
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters